Cas no 1123922-54-2 ((4-Fluoropiperidin-4-yl)methanamine)

• Product Name: (4-Fluoropiperidin-4-yl)methanamine
• CAS No: 1123922-54-2
• MF: C₆H₁₃FN₂
• MW: 132.179224729538
• CID: 5734083
• PubChem ID: 68309425
• Update Time: 2025-05-23

(4-Fluoropiperidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12525119
• EN300-7227564
• F1967-9155
• 1123922-54-2
• AKOS024160739
• (4-fluoropiperidin-4-yl)methanamine
• (4-Fluoropiperidin-4-yl)methanamine

• Inchi： 1S/C6H13FN2/c7-6(5-8)1-3-9-4-2-6/h9H,1-5,8H2
• InChI Key： BQNIEVRILLAWHK-UHFFFAOYSA-N
• SMILES： FC1(CN)CCNCC1

Computed Properties

• Exact Mass: 132.10627659g/mol
• Monoisotopic Mass: 132.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38Ų

Additional information on (4-Fluoropiperidin-4-yl)methanamine

Comprehensive Overview of (4-Fluoropiperidin-4-yl)methanamine (CAS No. 1123922-54-2): Properties, Applications, and Research Insights

(4-Fluoropiperidin-4-yl)methanamine, identified by its CAS number 1123922-54-2, is a fluorinated piperidine derivative gaining attention in pharmaceutical and chemical research. This compound features a unique fluorine-substituted piperidine ring, which enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, owing to its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability.

The structural motif of (4-Fluoropiperidin-4-yl)methanamine is increasingly explored in the design of CNS-targeting therapeutics, a hot topic in neuroscience and psychiatric drug development. With growing public interest in neurodegenerative diseases and mental health treatments, this compound’s potential to cross the blood-brain barrier (BBB) makes it a candidate for novel small-molecule inhibitors or modulators. Recent publications highlight its utility in optimizing dopamine receptor ligands, addressing conditions like Parkinson’s and depression.

From a synthetic chemistry perspective, CAS 1123922-54-2 serves as a versatile intermediate for N-heterocycle functionalization. Its primary amine group allows for straightforward derivatization via amide coupling or reductive amination, while the 4-fluoropiperidine core introduces steric and electronic effects critical for structure-activity relationship (SAR) studies. These attributes align with industry trends favoring fragment-based drug design (FBDD) and late-stage diversification strategies.

Environmental and safety profiles of (4-Fluoropiperidin-4-yl)methanamine are also under scrutiny, reflecting broader societal concerns about green chemistry. Researchers emphasize solvent-free synthesis routes and catalytic fluorination methods to minimize waste. Such approaches resonate with the pharmaceutical industry’s push toward sustainable manufacturing, a frequent search query among professionals seeking eco-friendly reagents.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR for fluorine tracking) and high-resolution mass spectrometry (HRMS). These techniques are pivotal for quality control, especially given the demand for high-purity intermediates in preclinical trials. Online forums and academic platforms frequently discuss challenges in peak separation and fluorine-related spectral artifacts, underscoring the need for standardized protocols.

Market-wise, suppliers of CAS 1123922-54-2 cater to both academic and industrial segments, with pricing models often tied to scale-up feasibility. The compound’s inclusion in commercial screening libraries has amplified its visibility, coinciding with rising investments in AI-driven drug discovery. Startups leveraging machine learning for molecular property prediction frequently reference fluorinated scaffolds like this one to train algorithms.

Future directions may explore (4-Fluoropiperidin-4-yl)methanamine in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. Its balance of polarity and rigidity could address current limitations in E3 ligase recruitment, a trending subtopic in oncology research. Such applications would further cement its status as a multipurpose pharmacophore in modern medicinal chemistry.